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Executive Summary

4-Aminohexan-3-ol hydrochloride (CeéH16CINO) is a vicinal amino alcohol salt utilized
primarily as a chiral building block in fragment-based drug discovery (FBDD).[1] Its structural
motif—an amine and hydroxyl group on adjacent carbons—mimics the transition states of
peptide bond hydrolysis, making it a critical scaffold for protease inhibitors and chiral ligands in
asymmetric catalysis.[1]

This guide provides a rigorous technical analysis of its molecular weight, stereochemical
implications, synthetic pathways, and salt formation protocols.[1] It is designed for medicinal
chemists requiring precise stoichiometric data and reproducible experimental workflows.[1]

Part 1: Molecular Identity & Stoichiometry[1]
Exact Molecular Weight Calculation

For high-precision analytical applications (e.g., HRMS or quantitative NMR), reliance on integer
molecular weights is insufficient.[1] The following table details the isotopic breakdown based on
IUPAC standard atomic weights.

Table 1: Stoichiometric Breakdown of 4-Aminohexan-3-ol Hydrochloride
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Atomic Mass

Component Element Count (Da) Subtotal (Da)
Carbon Scaffold C 6 12.011 72.066
Hydrogen Matrix H 16 1.008 16.128
Nitrogen N 1 14.007 14.007
Oxygen O 1 15.999 15.999
Counterion (Cl) Cl 1 35.450 35.450

Total MW 153.65 g/mol

Note: The Free Base (CsH1sNO) has a molecular weight of 117.19 g/mol .[1][2] The conversion
factor from salt to free base is 0.762.[1]

Structural Significance

The molecule features a 6-carbon backbone with functionalization at the 3 and 4 positions.[1]

[3]
e |[UPAC Name: 4-aminohexan-3-ol hydrochloride.[1][4]

o Chirality: Two stereocenters exist at C3 and C4.[1] This results in four possible
stereoisomers (two enantiomeric pairs: syn and anti diastereomers).[1]

o Symmetry: While the carbon backbone (ethyl groups flanking the functional core) suggests
symmetry, the distinct amine and hydroxyl groups render the molecule chiral.[1]

Part 2: Synthetic Pathways & Stereocontrol[1]

Synthesis of vicinal amino alcohols requires strict stereocontrol to avoid difficult diastereomeric
separations.[1] Two primary routes are employed depending on the desired stereochemistry:
the Henry Reaction (Nitroaldol) for racemic/anti-predominant mixtures, and the Sulfinyl Imine
route for high enantioselectivity.[1]

Pathway Visualization
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The following diagram contrasts the classical versus modern synthetic approaches.
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Addition

Click to download full resolution via product page

Figure 1: Comparative synthetic workflows.[1] Path A yields racemic mixtures; Path B (Ellman's
Auxiliary) allows for enantioselective synthesis.[1]

Mechanistic Insight[1]

e Henry Reaction: Reaction of nitroethane with butanal yields a nitroalcohol.[1] Subsequent
reduction (e.g., H2/Raney Ni) converts the nitro group to an amine.[1] This often yields a
mixture of syn and anti diastereomers (typically 60:40 to 70:30 favoring anti), requiring
chromatography.[1]

» Ellman's Auxiliary: Condensing butanal with tert-butanesulfinamide yields a chiral imine.[1]
Addition of an ethylmetal species proceeds with high facial selectivity, establishing the C4
stereocenter.[1] Subsequent hydrolysis yields the enantiopure salt directly.[1]

Part 3: Experimental Protocol (Salt Formation)

The conversion of 4-aminohexan-3-ol (free base) to its hydrochloride salt is a critical step to
ensure stability, as the free base is prone to oxidation and is hygroscopic.[1]

Reagents & Equipment

e Substrate: Crude 4-aminohexan-3-ol (oil).
e Solvent: Anhydrous Diethyl Ether (Et20) or 1,4-Dioxane.[1]
o Acid Source: 4M HCI in Dioxane or anhydrous HCI gas.[1]

o Apparatus: 3-neck round bottom flask, nitrogen inlet, ice bath.[1]
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Step-by-Step Methodology

Dissolution: Dissolve 10.0 mmol (1.17 g) of the amino alcohol free base in 20 mL of
anhydrous Et20. Ensure the solution is clear.

Thermal Equilibration: Cool the solution to 0°C using an ice/water bath. Reasoning: Lower
temperature favors crystal nucleation and prevents side reactions.[1]

Acidification: Dropwise add 4M HCI in Dioxane (3.0 mL, 12.0 mmol, 1.2 equiv) over 15
minutes.

o Observation: A white precipitate should form immediately.[1]

o Control: Maintain temperature < 5°C to avoid oiling out.[1]

Aging: Stir the slurry at 0°C for 30 minutes, then allow to warm to room temperature for 1
hour. This "aging" process (Ostwald ripening) improves crystal habit and purity.[1]

Isolation: Filter the solid under a nitrogen blanket (the salt is hygroscopic).[1] Wash the filter
cake with 2 x 5 mL cold Et20.

Drying: Dry under high vacuum (0.1 mbar) at 40°C for 6 hours.

Expected Yield: 85-95% Appearance: White to off-white crystalline solid.[1]

Part 4: Analytical Validation

Trustworthiness in chemical synthesis requires self-validating analytical data.[1]

Table 2: Key Analytical Diagnostics
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Method Expected Signal Diagnostic Value

Shift of C4-H proton downfield Confirms amine protonation

1H NMR (D20) (~3.0-3.5 ppm).[1] (salt formation).[1][5]

) ] Confirms 1:1 stoichiometry of
Elemental Analysis Cl % theoretical: 23.08%.[1]

the HCI salt.
o Equivalence point matches Quantifies chloride content
AgNO:s Titration ) )
theoretical MW (153.65).[1] precisely.[1]

) Indicates purity; broad range
_ _ Sharp range (typically >100°C, ) )
Melting Point _ suggests diastereomeric
isomer dependent).[1] )
mixture.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 4-Aminohexan-3-ol Hydrochloride[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15264986/docs#physicochemical-characterization-
and-synthetic-utility-of-4-aminohexan-3-ol-hydrochloride-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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